Cas no 681240-10-8 (2,2-Difluoro-2-(1-hydroxycyclopentyl)acetic acid)

• Product Name: 2,2-Difluoro-2-(1-hydroxycyclopentyl)acetic acid
• CAS No: 681240-10-8
• MF: C₇H₁₀F₂O₃
• MW: 180.149309635162
• CID: 968903
• PubChem ID: 45098570
• Update Time: 2025-05-21

2,2-Difluoro-2-(1-hydroxycyclopentyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• Cyclopentaneacetic acid, -alpha-,-alpha--difluoro-1-hydroxy- (9CI)
• 2,2-difluoro-2-(1-hydroxycyclopentyl)acetic acid
• BJPRDLSLGRZMSC-UHFFFAOYSA-N
• NE16086
• 2,2-Difluoro-2-(1-hydroxycyclopentyl)acetic acid

• Inchi： 1S/C7H10F2O3/c8-7(9,5(10)11)6(12)3-1-2-4-6/h12H,1-4H2,(H,10,11)
• InChI Key： BJPRDLSLGRZMSC-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(C1(CCCC1)O)F

Computed Properties

• Exact Mass: 180.06
• Monoisotopic Mass: 180.06
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5

Additional information on 2,2-Difluoro-2-(1-hydroxycyclopentyl)acetic acid

Introduction to 2,2-Difluoro-2-(1-hydroxycyclopentyl)acetic Acid (CAS No. 681240-10-8)

2,2-Difluoro-2-(1-hydroxycyclopentyl)acetic acid, identified by its CAS number 681240-10-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by the presence of both fluorine and cycloalkyl functional groups, which contribute to its unique chemical properties and potential biological activities. The structural motif of this acetic acid derivative, featuring a cyclopentyl ring substituted with a hydroxyl group and two fluorine atoms at the alpha position, positions it as a promising candidate for further exploration in drug discovery and material science applications.

The< strong>fluorine atoms in 2,2-Difluoro-2-(1-hydroxycyclopentyl)acetic acid play a crucial role in modulating the pharmacokinetic and pharmacodynamic properties of molecules. Fluorine substitution is a well-established strategy in medicinal chemistry, often employed to enhance metabolic stability, improve binding affinity to biological targets, and alter lipophilicity. In this particular compound, the electron-withdrawing nature of the fluorine atoms can influence the electronic distribution around the molecule, potentially affecting its reactivity and interactions with enzymes or receptors.

The< strong>cyclopentyl ring present in 2,2-Difluoro-2-(1-hydroxycyclopentyl)acetic acid contributes to the steric and conformational flexibility of the molecule. Cycloalkyl groups are frequently incorporated into drug candidates due to their ability to mimic natural scaffolds found in biologically active compounds. The< strong>1-hydroxycyclopentyl moiety introduces a polar hydroxyl group into the structure, which can enhance solubility and interact with hydrophilic regions of biological targets. This combination of features makes 2,2-Difluoro-2-(1-hydroxycyclopentyl)acetic acid an intriguing scaffold for developing novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. Studies have suggested that fluorinated acetic acid derivatives exhibit potential antimicrobial and anti-inflammatory properties. The< strong>fluorine atoms may enhance the compound's ability to penetrate bacterial cell membranes or interfere with essential metabolic pathways. Additionally, the< strong>hydroxycyclopentyl group could facilitate interactions with specific enzymes or receptors involved in inflammatory responses.

In vitro studies have begun to explore the biochemical profile of 2,2-Difluoro-2-(1-hydroxycyclopentyl)acetic acid. Preliminary data indicate that this compound demonstrates moderate inhibitory activity against certain enzymes associated with inflammatory diseases. The< strong>cyclopentyl ring's conformational flexibility allows for optimal binding orientation, while the< strong>hydroxyl group participates in hydrogen bonding interactions with target proteins. These findings align with emerging research trends that highlight fluorinated heterocycles as key components in next-generation therapeutics.

The synthesis of 2,2-Difluoro-2-(1-hydroxycyclopentyl)acetic acid presents unique challenges due to its complex structural features. Traditional synthetic routes often require multi-step sequences involving fluorination reactions, cycloalkylation processes, and functional group transformations. Recent innovations in synthetic methodologies have improved efficiency and yield in producing such compounds. For instance, transition-metal-catalyzed cross-coupling reactions have been employed to construct the cyclopentyl core with high precision.

The incorporation of< strong>fluorine atoms into organic molecules is typically achieved through nucleophilic substitution reactions or metal-catalyzed additions. Advanced techniques such as electrophilic aromatic substitution or directed ortho-metalation strategies have been adapted for fluorinated systems like 2,2-Difluoro-2-(1-hydroxycyclopentyl)acetic acid. These methods allow for regioselective introduction of fluorine at desired positions within the molecule.

The< strong>cyclopentyl ring's synthesis often involves cyclization reactions starting from linear precursors such as diols or dienes. Protecting group strategies are frequently employed to prevent unwanted side reactions during synthetic transformations. Once the cycloalkane framework is established, functionalization at specific positions can be achieved through selective oxidation or reduction processes.

The< strong>1-hydroxycyclopentyl moiety's stability under various reaction conditions must be carefully considered during synthesis. Hydroxyl groups can participate in dehydration reactions or undergo esterification if not properly protected. Advances in protecting group chemistry have provided chemists with versatile tools for managing reactive functional groups like hydroxyls while pursuing complex molecular architectures.

In conclusion, 2,2-Difluoro-2-(1-hydroxycyclopentyl)acetic acid (CAS No. 681240-10-8) represents a fascinating compound with potential applications across multiple domains of chemical biology and drug discovery research fields . Its unique structural features—comprising both fluorine substituents and a cycloalkane scaffold—position it as an excellent candidate for further exploration into novel therapeutic agents targeting various diseases . As synthetic methodologies continue to evolve , access to increasingly complex molecules like this one will become more efficient , paving way new opportunities discoveries future years . The intersection organic chemistry medicinal biology exemplified by this compound underscores importance interdisciplinary collaboration driving progress science medicine . Through continued research development , understanding full therapeutic potential 681240-10-8 may realized contribute improving human health well-being society .